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Compound of Interest

Compound Name: Cy5.5

Cat. No.: B560562

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to help researchers, scientists, and drug development professionals minimize Cy5.5
photobleaching in their microscopy experiments.

Frequently Asked Questions (FAQS)

Q1: What is photobleaching and why is it a significant issue for Cy5.5?

Al: Photobleaching is the irreversible photochemical destruction of a fluorophore, such as
Cy5.5, upon exposure to excitation light.[1] This process leads to a loss of fluorescent signal,
which can compromise image quality, limit the duration of imaging experiments, and affect the
accuracy of quantitative measurements. Cy5.5, like other cyanine dyes, is susceptible to
photobleaching, primarily through photo-oxidation.[2] The excited fluorophore can transition into
a long-lived triplet state, which then reacts with molecular oxygen to produce reactive oxygen
species (ROS).[3] These ROS, in turn, can chemically degrade the Cy5.5 molecule, rendering
it non-fluorescent.[2][4]

Q2: What is the primary mechanism behind Cy5.5 photobleaching?

A2: The primary pathway for Cy5.5 photobleaching involves the fluorophore's excited triplet
state.[3] Upon excitation, the Cy5.5 molecule moves from its ground state (So) to an excited
singlet state (S1). While most molecules relax back to the ground state by emitting a photon
(fluorescence), some can transition to a metastable triplet state (T1).[3][5] This triplet state has
a longer lifetime and can react with molecular oxygen to generate singlet oxygen, a highly
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reactive oxygen species.[3][4] Singlet oxygen can then attack the polymethine chain of the
Cy5.5 molecule, leading to its irreversible degradation and loss of fluorescence.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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